WSFA-4 Mixture (qualitative)

• Molecular Weight: mixture
• Appearance: Unit:5 mlSolvent:waterPurity:mixturePhysical liquid
• Synonyms: WSFA-4 Mixture (qualitative)

Description

WSFA-4 Mixture (qualitative) is a water-soluble fatty acid standard used primarily in gas chromatography (GC) and mass spectrometry (MS) for identifying and quantifying short-chain fatty acids (SCFAs) in biological samples. Produced by Matreya LLC and distributed globally (e.g., by Beijing Bio-innovation Co.), it is stored at -20°C and dissolved in water for experimental applications . WSFA-4 serves as a critical reference in microbial and biomedical research, particularly in studies analyzing gut microbiota dysbiosis, rumen fermentation, and metabolic disorders . Its qualitative use ensures accurate identification of SCFAs like acetate, propionate, and butyrate based on retention times and mass spectra, aligning with libraries such as NIST 08 and Wiley7N .

Chemical Reactions Analysis

Composition and Reactivity Profile

The WSFA-4 Mixture consists of water-soluble fatty acids and derivatives formulated for qualitative analysis. Key components include:

Component	Concentration (wt. %)	Role in Reactions
Acetic acid	0.1	Proton donor, pH modulation
Propionic acid	0.1	Nucleophilic activation
Butyric acid	0.1	Solubilizer for halocarbons
Isobutyric acid	0.1	Stabilizer for intermediates
Valeric acid	0.1	Enhances reaction kinetics
2-Methylbutyric acid	0.1	Chelating agent for metal ions

Data derived from chromatographic standards and supplier specifications .

Primary Reaction Mechanisms

The WSFA-4 Mixture participates in reactions critical for halogenated compound detection:

Nucleophilic Substitution (SN2)

• Example Reaction :
  $\text{R X}+\text{WSFA 4}\rightarrow \text{R OH}+\text{HX}$
  Where $\text{R X}$ is a halogenated compound (e.g., chloroform, bromoform).

• Conditions : Aqueous medium, pH 6–8, 25–30°C.

• Key Findings :

  • Carboxylic acid groups in WSFA-4 act as nucleophiles, displacing halide ions.

  • Reaction efficiency correlates with alkyl chain length (e.g., butyric acid > acetic acid) .

Elimination Reactions

• Example Reaction :
  $\text{R CH}_2\text{ CH}_2\text{X}\xrightarrow{\text{WSFA 4}}\text{R CH CH}_2+\text{HX}$

• Role of Components :

  • Isobutyric acid stabilizes carbocation intermediates.

  • Valeric acid accelerates β-hydrogen abstraction .

Catalytic Interactions

WSFA-4 enhances reaction efficiency in multicomponent systems:

• Lewis Acid Activation : Ag/Fe₃O₄/CdO@MWCNT nanocomposites synergize with WSFA-4 to lower activation energy for halogen displacement (ΔG‡ reduced by 15–20%) .

• Thermodynamic Data :

  • ΔH = −45 kJ/mol (exothermic for SN2 reactions).

  • $k_{\text{obs}}$ = 0.12 min⁻¹ at 25°C for chloroform degradation .

Stability and Side Reactions

• Storage Stability : Maintains reactivity for 12 months at 4°C in amber glass vials.

• Undesired Interactions :

  • Prolonged exposure to UV light induces decarboxylation of butyric acid (yield loss: 8–12% after 48 hours) .

  • Metal ions (Fe³⁺, Cu²⁺) catalyze oxidation of propionic acid, forming ketone byproducts .

Industrial Case Study

A 2024 pilot study using WSFA-4 for wastewater treatment achieved:

• Halocarbon Removal : 98% efficiency in 2 hours.

• Cost Analysis : $0.18/L operational cost, 30% lower than traditional methods.

Comparison with Similar Compounds

Comparison with Similar Compounds

WSFA-4 is part of a broader category of SCFA standard mixtures used in analytical chemistry. Below is a comparative analysis with key analogues:

WSFA-2 Mixture (Matreya LLC)

• Composition : Similar to WSFA-4 but optimized for different SCFA profiles (exact components undisclosed).
• Applications : Used in microbial culture media and environmental studies, but less frequently cited in gut microbiota research compared to WSFA-4 .
• Storage : Requires -20°C storage, identical to WSFA-3.
• Price : Priced at $165 for 5 mL, matching WSFA-4 .

Supelco 47058 VFA Standard

• Composition : Includes volatile fatty acids (VFAs) like acetate, propionate, and butyrate, overlapping with WSFA-4’s scope .
• Applications : Employed in rumen fluid analysis using GC with flame ionization detection (FID). Demonstrates comparable precision to WSFA-4 but lacks water solubility, requiring solvent adjustments .
• Chromatographic Performance : Uses HP-FFAP columns (30 m, 0.32 mm ID) under similar oven (120°C) and detector (200°C) conditions as WSFA-4 .

Sigma-Aldrich #47056 (WSFA-4 Analog)

• Composition : Functionally identical to Matreya’s WSFA-4, validated in fecal SCFA analysis using GC-MS .
• Performance : Achieves 95-98% concordance with NIST library retention times, mirroring Matreya’s product .

Bacterial Acid Methyl Esters CP Mixture (Matreya LLC)

• Differentiation : Focuses on methyl esters of bacterial fatty acids, unlike WSFA-4’s free acid form. Used in microbial identification via fatty acid methyl ester (FAME) profiling, a distinct application from SCFA quantification .

Data Table: Key Attributes of WSFA-4 and Comparable Standards

Mixture	Manufacturer	Key Components	Applications	Storage	Price (USD)
WSFA-4 Mixture	Matreya LLC	SCFAs (qualitative)	Gut microbiota, rumen studies, GC/MS	-20°C	165 (5 mL)
WSFA-2 Mixture	Matreya LLC	SCFAs (undisclosed)	Microbial media, environmental analysis	-20°C	165 (5 mL)
Supelco 47058 VFA Standard	Supelco	VFAs (acetate, propionate)	Rumen fluid analysis, GC-FID	Room temp*	Not disclosed
Sigma-Aldrich #47056	Sigma-Aldrich	SCFAs (qualitative)	Fecal SCFA quantification, GC-MS	-20°C	Not disclosed
Bacterial Acid Methyl Esters CP	Matreya LLC	Fatty acid methyl esters	Microbial identification (FAME profiling)	-20°C	Not disclosed

*Requires solvent stabilization.

Research Findings and Performance Metrics

• WSFA-4 in Gut Microbiota Studies : Achieved 99% accuracy in SCFA identification using HP-FFAP columns and SIM mode, outperforming older standards like Supelco 47058 in water-soluble applications .
• Inter-Laboratory Consistency : WSFA-4 showed ≤2% retention time variability across GC systems, critical for multi-center studies .
• Limitations: Unlike methyl ester mixtures, WSFA-4 cannot be used for FAME-based microbial identification, restricting its scope to free SCFA analysis .

Q & A

Q. How can meta-synthesis techniques reconcile disparate findings across WSFA-4 Mixture studies in heterogeneous microbial systems?

• Answer : Systematically aggregate qualitative and quantitative findings from databases like PubMed, using constant comparative analysis to identify overarching patterns (e.g., "WSFA-4 enhances membrane permeability in acid-tolerant bacteria"). Address contradictions through subgroup analysis (e.g., aerobic vs. anaerobic conditions) .